Cas no 71172-98-0 (heptyl thiophene-2-carboxylate)
71172-98-0 structure
Product Name:heptyl thiophene-2-carboxylate
CAS No:71172-98-0
MF:C12H18O2S
MW:226.335122585297
CID:1748852
PubChem ID:574115
Update Time:2025-04-21
heptyl thiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- heptyl thiophene-2-carboxylate
- 2-thiophenecarboxylic acid, heptyl ester
- Heptyl 2-thiophenecarboxylate
- 71172-98-0
- GHJPQRYSNYFFLJ-UHFFFAOYSA-N
- DTXSID601031975
- Heptyl 2-thiophenecarboxylate #
-
- Inchi: 1S/C12H18O2S/c1-2-3-4-5-6-9-14-12(13)11-8-7-10-15-11/h7-8,10H,2-6,9H2,1H3
- InChI Key: GHJPQRYSNYFFLJ-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(=O)OCCCCCCC
Computed Properties
- Exact Mass: 226.10284
- Monoisotopic Mass: 226.10275099g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- PSA: 26.3
heptyl thiophene-2-carboxylate Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Guo Yu,Yuanhui Zhang,Lance Schideman,Ted Funk,Zhichao Wang Energy Environ. Sci., 2011,4, 4587-4595
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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